Cas no 1804760-07-3 (3-Fluoro-2-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride)

• Product Name: 3-Fluoro-2-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride
• CAS No: 1804760-07-3
• MF: C₆HClF₄N₂O₅S
• MW: 324.594153165817
• CID: 4829767
• Update Time: 2025-05-20

3-Fluoro-2-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride

• Inchi： 1S/C6HClF4N2O5S/c7-19(16,17)4-2(18-6(9,10)11)1-12-5(3(4)8)13(14)15/h1H
• InChI Key： RAZXGRYNKNHINQ-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C([N+](=O)[O-])=NC=C1OC(F)(F)F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 446
• XLogP3: 2.3
• Topological Polar Surface Area: 111

Additional information on 3-Fluoro-2-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride

Professional Introduction to 3-Fluoro-2-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804760-07-3)

3-Fluoro-2-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride

The compound with the CAS number 1804760-07-3 is a highly specialized intermediate in the field of pharmaceutical and agrochemical research. This pyridine derivative features a unique structural configuration that makes it particularly valuable for synthesizing a variety of biologically active molecules. The presence of both fluoro and nitro substituents, along with a trifluoromethoxy group, contributes to its distinctive reactivity and utility in organic synthesis.

In recent years, there has been significant interest in the development of novel compounds that exhibit potent biological activity. The structural motifs present in 3-fluoro-2-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride align well with the current trends in medicinal chemistry, particularly in the design of small molecule inhibitors targeting various disease pathways. The compound's ability to serve as a versatile building block for more complex molecules has made it a subject of extensive research in academic and industrial settings.

The sulfonyl chloride functional group attached to the pyridine ring enhances the electrophilicity of the molecule, making it an excellent candidate for nucleophilic substitution reactions. This property is particularly useful in constructing heterocyclic frameworks, which are prevalent in many bioactive compounds. Researchers have leveraged this reactivity to develop novel scaffolds with potential therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial agents.

One of the most compelling aspects of 3-fluoro-2-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancer. The compound's structural features allow it to interact selectively with specific kinase domains, modulating their activity and potentially reversing pathological conditions. Recent studies have demonstrated its efficacy in inhibiting certain kinases, paving the way for further development into novel therapeutic agents.

The influence of fluorine atoms on the electronic properties and metabolic stability of pharmaceutical compounds cannot be overstated. In 3-fluoro-2-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride, the fluorine substituent at the 3-position enhances binding affinity and reduces susceptibility to metabolic degradation. This characteristic is particularly advantageous for drug candidates intended for long-term use, as it improves their bioavailability and duration of action. The nitro group at the 2-position further contributes to the compound's reactivity, enabling diverse synthetic transformations that can be tailored to specific pharmacological needs.

The trifluoromethoxy group at the 5-position adds another layer of complexity to the molecule's behavior. This moiety not only influences its electronic properties but also impacts its solubility and interactions with biological targets. The combination of these three substituents results in a compound that is both chemically versatile and biologically relevant. Researchers have utilized this compound as a precursor in synthesizing analogs with enhanced potency and selectivity, underscoring its importance in drug discovery efforts.

Advances in computational chemistry have further enhanced the utility of 3-fluoro-2-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride. Molecular modeling studies have provided insights into its interactions with biological targets, allowing researchers to optimize its structure for improved pharmacological activity. These computational approaches have been instrumental in identifying lead compounds that can be further refined through iterative synthesis and testing. The integration of experimental data with computational predictions has streamlined the drug discovery process, making compounds like this one more accessible for therapeutic development.

The synthesis of 3-fluoro-2-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with functionalizing a pyridine precursor, followed by introducing the fluoro, nitro, and trifluoromethoxy groups at strategic positions. The final step involves converting a hydroxyl or amine group into a sulfonyl chloride, which enhances reactivity for subsequent applications. Each step in this synthesis is carefully optimized to ensure high yield and purity, reflecting the compound's importance as an intermediate.

In conclusion, 3-fluoro-2-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804760-07-3) is a remarkable compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable tool for synthesizing biologically active molecules, particularly kinase inhibitors. The ongoing research into this compound underscores its importance as a building block for novel therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly critical role in addressing complex diseases.